Cas no 1864062-94-1 (3-(Cyclohexylsulfanyl)azetidine hydrochloride)

• Product Name: 3-(Cyclohexylsulfanyl)azetidine hydrochloride
• CAS No: 1864062-94-1
• MF: C₉H₁₈ClNS
• MW: 207.763920307159
• CID: 5719754
• PubChem ID: 72716405
• Update Time: 2026-03-11

3-(Cyclohexylsulfanyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0448791
• 1864062-94-1
• 3-(Cyclohexylthio)azetidine hydrochloride
• AKOS026746769
• 3-(cyclohexylsulfanyl)azetidinehydrochloride
• EN300-241498
• 3-cyclohexylsulfanylazetidine;hydrochloride
• F2167-0383
• 3-(cyclohexylsulfanyl)azetidine hydrochloride
• 3-(Cyclohexylsulfanyl)azetidine hydrochloride

• Inchi： 1S/C9H17NS.ClH/c1-2-4-8(5-3-1)11-9-6-10-7-9;/h8-10H,1-7H2;1H
• InChI Key： NYTPPAVNXVZRMS-UHFFFAOYSA-N
• SMILES： Cl.S(C1CNC1)C1CCCCC1

Computed Properties

• Exact Mass: 207.0848484g/mol
• Monoisotopic Mass: 207.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(Cyclohexylsulfanyl)azetidine hydrochloride

3-(Cyclohexylsulfanyl)azetidine hydrochloride: A Comprehensive Overview

The compound 3-(Cyclohexylsulfanyl)azetidine hydrochloride (CAS No. 1864062-94-1) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has been the subject of extensive research in recent years. In this article, we will delve into its chemical properties, synthesis methods, pharmacological effects, and its implications for drug development.

3-(Cyclohexylsulfanyl)azetidine hydrochloride belongs to the class of azetidines, which are four-membered ring compounds with one nitrogen atom. The presence of a cyclohexylsulfanyl group at the third position introduces a significant degree of structural complexity and functional diversity. This compound's structure is particularly interesting due to the sulfur atom in the sulfanyl group, which can participate in various chemical reactions and interactions, making it a valuable component in drug design.

Recent studies have highlighted the potential of 3-(Cyclohexylsulfanyl)azetidine hydrochloride as a lead compound for developing novel therapeutic agents. Its ability to modulate key biological targets, such as enzymes and receptors, has been extensively explored. For instance, researchers have reported that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions like neurodegenerative diseases and cardiovascular disorders.

The synthesis of 3-(Cyclohexylsulfanyl)azetidine hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. One of the most efficient methods involves the coupling of cyclohexanethiol with an azetidine derivative under specific reaction conditions. This approach not only ensures high yield but also maintains the integrity of the compound's functional groups, which are critical for its bioactivity.

In terms of pharmacokinetics, 3-(Cyclohexylsulfanyl)azetidine hydrochloride has shown favorable absorption and distribution profiles in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be an effective candidate for systemic drug delivery. Additionally, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile, further supporting its potential as a therapeutic agent.

One of the most exciting developments in recent research is the exploration of 3-(Cyclohexylsulfanyl)azetidine hydrochloride as a modulator of ion channels. Ion channels play a crucial role in various physiological processes, and their dysregulation is implicated in numerous diseases. By targeting these channels, this compound could offer innovative treatment options for conditions such as epilepsy, chronic pain, and arrhythmias.

Moreover, the incorporation of cyclohexylsulfanyl group into the azetidine framework introduces steric and electronic effects that enhance the compound's binding affinity to its target molecules. This makes it an attractive candidate for rational drug design strategies aimed at improving selectivity and potency.

In conclusion, 3-(Cyclohexylsulfanyl)azetidine hydrochloride (CAS No. 1864062-94-1) represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a key player in advancing therapeutic interventions for various diseases. As research continues to unfold, we can expect even more exciting insights into this remarkable compound.